N-(4-acetamidophenyl)-2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H22N6O3S/c1-13(27)22-15-5-7-16(8-6-15)23-19(28)12-30-20-25-24-18(26(20)21)11-14-3-9-17(29-2)10-4-14/h3-10H,11-12,21H2,1-2H3,(H,22,27)(H,23,28)
• InChI Key: XIYQECJUMXIOMN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H22N6O3S
• Molecular Weight: 426.5 g/mol

Description

N-(4-acetamidophenyl)-2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H22N6O3S and its molecular weight is 426.5. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamidophenyl)-2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-2-((4-amino-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Chemistry

The development and synthesis of new compounds with specific functional groups, such as acetamides, triazoles, and methoxybenzyl moieties, play a crucial role in medicinal chemistry. For instance, derivatives of the paracetamol metabolite AM404, which shares structural similarities with the specified compound, have been synthesized and tested for analgesic activities and interactions with cannabinoid receptors and FAAH. This suggests potential applications in pain management and the modulation of endocannabinoid systems (Sinning et al., 2008).

Antitumor Activities

The synthesis of benzothiazole derivatives, incorporating structural elements like aminophenyl and acetamide groups, has been explored for their potential antitumor activities. Such compounds have been evaluated against a wide range of human tumor cell lines, indicating their importance in the search for new cancer therapeutics (Yurttaş, Tay, & Demirayak, 2015).

Enzyme Inhibition

Compounds featuring triazole and acetamide functionalities have been synthesized and evaluated for their inhibitory activities against enzymes such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. This underscores the potential application of such molecules in the development of enzyme inhibitors for therapeutic purposes (Virk et al., 2018).